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Compound of Interest

Compound Name: Thioanisole

Cat. No.: B089551 Get Quote

An In-depth Technical Guide to Thioanisole: Safety and Handling Precautions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for thioanisole (CAS No. 100-68-5). The information is intended for professionals

in research, scientific, and drug development fields to ensure safe laboratory practices.

Chemical and Physical Properties
Thioanisole, also known as methyl phenyl sulfide, is a colorless to light yellow liquid with a

strong, unpleasant, stench-like odor.[1][2][3] It is an aryl sulfide, where a methyl group is

attached to a benzene ring through a sulfur atom.[2] It is stable under normal conditions and is

used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and as a flavoring

agent.[3][4][5]

Table 1: Physical and Chemical Properties of Thioanisole
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Property Value Source

Molecular Formula C7H8S [1][2][4][5][6][7]

Molecular Weight 124.21 g/mol [2][4][6]

Appearance Colorless to light yellow liquid [1][3]

Odor Unpleasant, stench [1][2][6][8]

Melting Point -15 °C (5 °F) [1][3][6]

Boiling Point 188 °C (370.4 °F) [1][3][6]

Density 1.057 - 1.058 g/mL at 20-25 °C [1][3]

Flash Point 73 °C (163.4 °F) [1]

Solubility
Insoluble in water; soluble in

alcohol and ether.[1][4][9]

Hazard Identification and Classification
Thioanisole is classified as a hazardous substance.[10] It is a combustible liquid and harmful if

swallowed.[1][11] It can cause skin and serious eye irritation, and may cause an allergic skin

reaction.[1][12] Inhalation may cause respiratory irritation, drowsiness, and dizziness.[6][10]

Table 2: GHS Hazard Classification for Thioanisole
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Hazard Class Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation

Hazardous to the aquatic

environment, long-term hazard
Category 2

H411: Toxic to aquatic life with

long lasting effects

Source:[1][6][12][13]

Toxicological Data
Toxicological studies indicate that thioanisole is harmful. The primary routes of exposure are

ingestion, inhalation, and skin contact.

Table 3: Acute Toxicity Data for Thioanisole

Route Species Value

Oral (LD50) Rat 891 mg/kg

Intravenous (LD50) Mouse 56 mg/kg

Source:[8][10][11][13]

Experimental Protocols for Safe Handling
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Adherence to strict experimental protocols is crucial when working with thioanisole to minimize

exposure and ensure a safe laboratory environment.

General Handling Protocol:

Ventilation: Always handle thioanisole in a well-ventilated area, preferably within a chemical

fume hood.[1][5][10][14]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., PVC), safety goggles or a face shield, and a lab coat.[1][6][10][14] Do not wear

contact lenses.[10]

Ignition Sources: Keep away from open flames, sparks, and hot surfaces as it is a

combustible liquid.[1][5][6] Use non-sparking tools.[8][10][14]

Static Discharge: Take precautionary measures against static discharge.[11][15][16] Earth all

lines and equipment.[10]

Hygiene: Avoid eating, drinking, or smoking in the handling area.[8][10][14] Wash hands

thoroughly after handling.[6][8][10] Contaminated work clothing should not be allowed out of

the workplace and should be laundered separately.[10]

Storage: Store in a tightly closed, original container in a cool, dry, and well-ventilated area

designated for flammable liquids.[1][5][10][14] Store away from incompatible materials such

as strong oxidizing agents.[5][10]

Emergency Procedures
First-Aid Measures:

Ingestion: If swallowed, rinse mouth with water.[6][12] Do NOT induce vomiting.[6][8][12]

Seek immediate medical attention.[8][12]

Inhalation: Move the person to fresh air.[1][8][10] If breathing is difficult, give oxygen. If not

breathing, give artificial respiration.[1][8] Seek medical attention.[1][8][12]

Skin Contact: Immediately remove all contaminated clothing.[10] Flush skin with plenty of

water and soap for at least 15 minutes.[1][8][10] Seek medical attention if irritation persists.
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[1][8][10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][8][10][12] Remove contact lenses if

present and easy to do.[8][12] Seek immediate medical attention.[8][12]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon

dioxide.[8][10][14] A water spray can be used to cool fire-exposed containers.[1][6][10]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[12]

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back.[1][10] Hazardous combustion products include carbon oxides (CO, CO2) and sulfur

oxides.[1][6][8][10]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][5][8][10][14]

Accidental Release Measures:

Personal Precautions: Evacuate personnel from the area.[8][14] Remove all sources of

ignition.[5][6][10][14] Ensure adequate ventilation.[6][8] Wear appropriate PPE.[6][10][14]

Environmental Precautions: Prevent the spill from entering drains or waterways.[6][10]

Containment and Cleanup: For small spills, absorb with an inert material such as vermiculite,

sand, or earth.[5][10] For large spills, dike the area to contain the spill.[8] Collect the

absorbed material and spilled liquid into a labeled container for disposal using spark-proof

tools.[8][10][14]

Visualized Workflows
The following diagrams illustrate key safety and emergency workflows for handling

thioanisole.
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Thioanisole Spill Occurs
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Caption: Workflow for handling a thioanisole spill.
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Caption: General laboratory safety precautions for thioanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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